HYDROXINAPINIC ACID
HYDROXINAPINIC ACID
Dihydrosinapic acid, also known as dihydrosinapate or hdmpa CPD, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. Dihydrosinapic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydrosinapic acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
14897-78-0
VCID:
VC0088610
InChI:
InChI=1S/C11H14O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h5-6,14H,3-4H2,1-2H3,(H,12,13)
SMILES:
COC1=CC(=CC(=C1O)OC)CCC(=O)O
Molecular Formula:
C11H14O5
Molecular Weight:
226.23 g/mol
HYDROXINAPINIC ACID
CAS No.: 14897-78-0
Main Products
VCID: VC0088610
Molecular Formula: C11H14O5
Molecular Weight: 226.23 g/mol
| CAS No. | 14897-78-0 |
|---|---|
| Product Name | HYDROXINAPINIC ACID |
| Molecular Formula | C11H14O5 |
| Molecular Weight | 226.23 g/mol |
| IUPAC Name | 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoic acid |
| Standard InChI | InChI=1S/C11H14O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h5-6,14H,3-4H2,1-2H3,(H,12,13) |
| Standard InChIKey | BPPVOXVSMSXBEI-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1O)OC)CCC(=O)O |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)CCC(=O)O |
| Description | Dihydrosinapic acid, also known as dihydrosinapate or hdmpa CPD, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. Dihydrosinapic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydrosinapic acid is primarily located in the cytoplasm. |
| Synonyms | 3-(4'-hydroxyl-3',5'-dimethoxyphenyl)propionic acid HDMPA cpd |
| PubChem Compound | 84681 |
| Last Modified | Nov 11 2021 |
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